Cas no 339370-45-5 (4-Isobutylbenzenesulfonyl Chloride)

4-Isobutylbenzenesulfonyl chloride is a versatile sulfonyl chloride derivative used primarily as an intermediate in organic synthesis and pharmaceutical manufacturing. Its key advantages include high reactivity, enabling efficient sulfonylation reactions to produce sulfonamides, sulfonate esters, and other functionalized compounds. The isobutyl group enhances solubility in organic solvents, facilitating handling in various reaction conditions. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules due to its stable yet reactive sulfonyl chloride moiety. Proper storage under anhydrous conditions is recommended to maintain its stability and reactivity. Suitable for controlled laboratory use by trained professionals.

4-Isobutylbenzenesulfonyl Chloride structure

339370-45-5 structure

Product Name:4-Isobutylbenzenesulfonyl Chloride

CAS No:339370-45-5

MF:C₁₀H₁₃ClO₂S

MW:232.727020978928

MDL:MFCD04969631

CID:302112

PubChem ID:14574359

Update Time:2025-06-07

4-Isobutylbenzenesulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

- 4-Isobutylbenzene-1-sulfonyl chloride
- 4-Isobutylbenzenesulfonyl chloride
- 4-ISOBUTYL-BENZENESULFONYL CHLORIDE
- Benzenesulfonylchloride, 4-(2-methylpropyl)-
- 4-(2-Methylpropyl)benzenesulfonylchloride
- 339370-45-5
- Z278204616
- SY080017
- 4-(2-methylpropyl)benzene-1-sulfonyl chloride
- 4-Isobutylbenzenesulfonyl chloride, AldrichCPR
- DTXSID20561840
- FT-0678487
- p-isobutyl-benzenesulfonyl chloride
- 4-(2-methylpropyl)benzenesulfonyl chloride
- AKOS000145495
- Benzenesulfonyl chloride,4-(2-methylpropyl)-(9ci)
- EN300-36130
- SCHEMBL1546732
- A875141
- CS-0216192
- MFCD04969631
- FS-5939
- DB-395470
- BBL013802
- STK346867
- Benzenesulfonyl chloride, 4-(2-methylpropyl)- (9CI)
- G32632
- ALBB-000981
- 4-Isobutylbenzenesulfonyl Chloride
- MDL： MFCD04969631
- Inchi： 1S/C10H13ClO2S/c1-8(2)7-9-3-5-10(6-4-9)14(11,12)13/h3-6,8H,7H2,1-2H3
- InChI Key： FNONSGOSEKJJGP-UHFFFAOYSA-N
- SMILES： ClS(C1C=CC(=CC=1)CC(C)C)(=O)=O

Computed Properties

Exact Mass: 232.03259
Monoisotopic Mass: 232.0324785g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 258
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 42.5Å²

Experimental Properties

PSA: 34.14

4-Isobutylbenzenesulfonyl Chloride Security Information

HazardClass：IRRITANT
Storage Condition：Sealed in dry,2-8°C

4-Isobutylbenzenesulfonyl Chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019087959-5g	4-Isobutylbenzene-1-sulfonyl chloride	339370-45-5	95%	5g	$1596.00	2023-09-02
Fluorochem	025192-1g	4-Isobutyl-benzenesulfonyl chloride	339370-45-5	95%	1g	￡157.00	2022-03-01
Fluorochem	025192-5g	4-Isobutyl-benzenesulfonyl chloride	339370-45-5	95%	5g	￡576.00	2022-03-01
TRC	B450725-100mg	4-Isobutylbenzenesulfonyl Chloride	339370-45-5		100mg	$ 50.00	2022-06-07
TRC	B450725-500mg	4-Isobutylbenzenesulfonyl Chloride	339370-45-5		500mg	$ 160.00	2022-06-07
TRC	B450725-1g	4-Isobutylbenzenesulfonyl Chloride	339370-45-5		1g	$ 250.00	2022-06-07
eNovation Chemicals LLC	Y1253064-5g	Benzenesulfonyl chloride, 4-(2-methylpropyl)- (9CI)	339370-45-5	95%	5g	$930	2024-06-06
abcr	AB264802-250 mg	4-Isobutylbenzenesulfonyl chloride	339370-45-5		250MG	€154.30	2022-03-03
abcr	AB264802-1 g	4-Isobutylbenzenesulfonyl chloride; .	339370-45-5		1 g	€239.00	2023-07-20
abcr	AB264802-5 g	4-Isobutylbenzenesulfonyl chloride; .	339370-45-5		5 g	€656.50	2023-07-20